Cas no 57202-21-8 (PYRIMIDINE, 2-[4-(HEXYLOXY)PHENYL]-5-PENTYL-)

• Product Name: PYRIMIDINE, 2-[4-(HEXYLOXY)PHENYL]-5-PENTYL-
• CAS No: 57202-21-8
• MF: C₂₁H₃₀N₂O
• MW: 326.475705623627
• CID: 3521274
• PubChem ID: 1894938
• Update Time: 2025-04-21

PYRIMIDINE, 2-[4-(HEXYLOXY)PHENYL]-5-PENTYL- Chemical and Physical Properties

Names and Identifiers

• PYRIMIDINE, 2-[4-(HEXYLOXY)PHENYL]-5-PENTYL-
• 2-[4-(hexyloxy)phenyl]-5-pentylpyrimidine
• CDS1_002687
• 2-(4-Hexyloxy-phenyl)-5-pentyl-pyrimidine
• SR-01000388945
• 57202-21-8
• STK068679
• HMS640N01
• AKOS000508290
• SR-01000388945-1
• 2-(4-hexoxyphenyl)-5-pentylpyrimidine
• ChemDiv1_018943
• DivK1c_003727
• AE-641/32251023

• Inchi： 1S/C21H30N2O/c1-3-5-7-9-15-24-20-13-11-19(12-14-20)21-22-16-18(17-23-21)10-8-6-4-2/h11-14,16-17H,3-10,15H2,1-2H3
• InChI Key： APIIIRNRDQSKDJ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OCCCCCC)C=C2)=NC=C(CCCCC)C=N1

Computed Properties

• Exact Mass: 326.235813585Da
• Monoisotopic Mass: 326.235813585Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 35Ų